1-Butyl-4-(4-ethenylcyclohexyl)cyclohexane
Description
1-Butyl-4-(4-ethenylcyclohexyl)cyclohexane, commonly referred to as BECC, is an organic compound that has been studied extensively in the scientific community. It is a cyclic alkane which is composed of a butyl group connected to a cyclohexyl group, with an ethyl group attached to the cyclohexyl group. BECC has been studied for its potential applications in various fields such as organic synthesis, medicinal chemistry, and analytical chemistry.
Scientific Research Applications
Activity Coefficients and Solvent Applications
Research by Domańska et al. (2016) focused on the activity coefficients at infinite dilution of various solutes, including alkanes and cycloalkanes, in ionic liquids. This study provides insights into solvent properties and separation applications, particularly for cyclohexane/cyclohexene separation. Such information could be indirectly relevant to understanding the behavior and applications of "1-Butyl-4-(4-ethenylcyclohexyl)cyclohexane" in solvent and separation processes (Domańska, Wlazło, & Karpińska, 2016).
Catalytic Oxidation and Chemical Industry Applications
Cao et al. (2018) reviewed the selective catalytic oxidation of cyclohexene, a process that produces various industrially significant intermediates. While the study does not directly mention "1-Butyl-4-(4-ethenylcyclohexyl)cyclohexane," understanding catalytic oxidation processes involving cyclohexene derivatives could offer insights into potential chemical synthesis pathways and applications in the chemical industry (Cao, Zhu, Yang, Xu, Yu, & Xu, 2018).
Cyclohexane Oxidation and Industrial Relevance
The oxidation of cyclohexane is a critical process for producing intermediates like cyclohexanol and cyclohexanone, essential for nylon production. Research by khirsariya and Mewada (2014) discusses the challenges and developments in cyclohexane oxidation, highlighting its industrial significance. This context might be relevant for exploring applications of "1-Butyl-4-(4-ethenylcyclohexyl)cyclohexane" in related industrial processes (khirsariya & Mewada, 2014).
Pyrolysis and Petrochemical Research
Aribike and Susu (2018) reviewed the pyrolysis of n-heptane and cyclohexane, focusing on mechanistic modeling. This research can provide a foundation for understanding the thermal decomposition and reaction pathways of cyclohexane derivatives, potentially relevant to "1-Butyl-4-(4-ethenylcyclohexyl)cyclohexane" in petrochemical research and applications (Aribike & Susu, 2018).
properties
IUPAC Name |
1-butyl-4-(4-ethenylcyclohexyl)cyclohexane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H32/c1-3-5-6-16-9-13-18(14-10-16)17-11-7-15(4-2)8-12-17/h4,15-18H,2-3,5-14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNJLLLQZSIESBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1CCC(CC1)C2CCC(CC2)C=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H32 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90599332 |
Source
|
| Record name | 4-Butyl-4'-ethenyl-1,1'-bi(cyclohexane) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90599332 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butyl-4-(4-ethenylcyclohexyl)cyclohexane | |
CAS RN |
153429-47-1 |
Source
|
| Record name | 4-Butyl-4'-ethenyl-1,1'-bi(cyclohexane) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90599332 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,1'-Bicyclohexyl, 4-butyl-4'-ethenyl-, (trans,trans) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.128.375 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-c]pyridine Dihydrochloride](/img/structure/B117107.png)
